Cas no 2210054-59-2 (4-(1,3,4-thiadiazol-2-yloxy)-1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidine)

• Product Name: 4-(1,3,4-thiadiazol-2-yloxy)-1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidine
• CAS No: 2210054-59-2
• MF: C₁₇H₂₁N₃O₂S₂
• MW: 363.497541189194
• CID: 5792575
• PubChem ID: 131703394
• Update Time: 2025-06-08

4-(1,3,4-thiadiazol-2-yloxy)-1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidine Chemical and Physical Properties

Names and Identifiers

• AKOS040705655
• [4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl]-(1-thiophen-2-ylcyclopentyl)methanone
• F6574-0612
• 2210054-59-2
• (4-((1,3,4-thiadiazol-2-yl)oxy)piperidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone
• 4-(1,3,4-thiadiazol-2-yloxy)-1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidine

• Inchi： 1S/C17H21N3O2S2/c21-15(17(7-1-2-8-17)14-4-3-11-23-14)20-9-5-13(6-10-20)22-16-19-18-12-24-16/h3-4,11-13H,1-2,5-10H2
• InChI Key： OPLHPDKARZWCFK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(N2CCC(CC2)OC2=NN=CS2)=O)CCCC1

Computed Properties

• Exact Mass: 363.10751927g/mol
• Monoisotopic Mass: 363.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 112Ų

Additional information on 4-(1,3,4-thiadiazol-2-yloxy)-1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidine

Comprehensive Overview of 4-(1,3,4-thiadiazol-2-yloxy)-1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidine (CAS No. 2210054-59-2)

The compound 4-(1,3,4-thiadiazol-2-yloxy)-1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidine (CAS No. 2210054-59-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex name reflects its intricate molecular architecture, which combines a thiadiazole moiety, a thiophene ring, and a piperidine backbone. This combination of heterocyclic rings makes it a promising candidate for various applications, particularly in drug discovery and development.

One of the key features of this compound is its potential as a bioactive scaffold. Researchers are increasingly interested in its ability to interact with biological targets, such as enzymes and receptors, due to the presence of the 1,3,4-thiadiazole and thiophene groups. These heterocycles are known for their versatility in medicinal chemistry, often contributing to enhanced binding affinity and metabolic stability. The piperidine ring further adds to its pharmacological profile, as it is a common motif in many FDA-approved drugs.

In recent years, the search for novel small-molecule therapeutics has intensified, driven by the need to address unmet medical needs and the rise of drug-resistant pathogens. 4-(1,3,4-thiadiazol-2-yloxy)-1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidine has emerged as a compound of interest in this context. Its structural complexity allows for diverse modifications, enabling researchers to fine-tune its properties for specific applications, such as antimicrobial, anti-inflammatory, or anticancer activities.

The synthesis of this compound involves multi-step organic reactions, highlighting the importance of synthetic chemistry in modern drug development. The incorporation of the thiophene and thiadiazole rings requires precise control over reaction conditions to ensure high yield and purity. This has led to innovations in green chemistry approaches, as researchers seek to minimize environmental impact while maintaining efficiency. The compound's CAS No. 2210054-59-2 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory filings.

From a commercial perspective, 4-(1,3,4-thiadiazol-2-yloxy)-1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidine is part of a growing market for specialty chemicals used in pharmaceutical research. Its demand is fueled by the increasing emphasis on precision medicine and the development of targeted therapies. Companies specializing in custom synthesis and contract research are actively exploring its potential, offering tailored solutions for academic and industrial clients.

In the context of drug discovery, this compound exemplifies the trend toward fragment-based drug design. By leveraging its modular structure, researchers can systematically explore its interactions with biological targets, optimizing its efficacy and safety profile. This approach aligns with the broader shift toward computational chemistry and AI-driven drug design, where in silico models are used to predict compound behavior before laboratory testing.

Another area of interest is the compound's potential role in neurological disorders. The piperidine moiety is frequently found in central nervous system (CNS) drugs, raising questions about its applicability in conditions like Alzheimer's disease or Parkinson's disease. While preliminary studies are ongoing, the compound's ability to cross the blood-brain barrier remains a critical focus for further investigation.

Environmental and regulatory considerations also play a role in the compound's development. As with any novel chemical entity, its toxicological profile and biodegradability must be thoroughly evaluated to ensure compliance with global standards. This underscores the importance of sustainable chemistry practices in its production and application.

In summary, 4-(1,3,4-thiadiazol-2-yloxy)-1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidine (CAS No. 2210054-59-2) represents a fascinating intersection of chemistry, biology, and medicine. Its unique structure and versatile applications make it a valuable subject of study for researchers aiming to address contemporary challenges in healthcare and biotechnology. As the field evolves, this compound is likely to remain at the forefront of innovation, contributing to the next generation of therapeutic agents.